2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol

• Molecular Formula: C13H29NO
• Molecular Weight: 215.38 g/mol
• IUPAC Name: 2-(heptan-3-ylamino)-4-methylpentan-1-ol
• InChI: InChI=1S/C13H29NO/c1-5-7-8-12(6-2)14-13(10-15)9-11(3)4/h11-15H,5-10H2,1-4H3
• InChI Key: RPRRNMIUVKCVNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)NC(CC(C)C)CO

Description

2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol is a branched amino alcohol characterized by a hydroxyl group at the terminal carbon (C1) and a heptan-3-ylamino substituent at the C2 position of a 4-methylpentane backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol typically involves the reaction of heptan-3-amine with 4-methylpentan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product. The reaction mixture is then purified using techniques such as distillation or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol may involve large-scale batch or continuous processes. The raw materials are mixed in large reactors, and the reaction conditions are optimized to maximize yield and purity. The product is then isolated and purified using industrial-scale separation techniques.

Chemical Reactions Analysis

Types of Reactions

2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary amines.

Substitution: Formation of halides or esters.

Scientific Research Applications

2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biochemical effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Physicochemical Properties

The compound’s branched alkyl chain and functional groups influence its boiling point, density, and solubility. Below is a comparative analysis with analogs from the Descriptive Properties of Organic and Inorganic Compounds ():

Compound Name	Boiling Point (°C)	Density (g/cm³)	Solubility (g/100 mL H₂O)	Key Structural Features
2-Methyl-1-propanol	415	1.7	10.6	Branched alcohol, short chain
2-Methyl-1-pentanol	310	1.1	9.65	Linear chain, hydroxyl at C1
4-Methyl-2-pentanol	394.7	—	—	Branched alcohol, hydroxyl at C2
2-Methyl-1-propanamine	378	2.0	12.0	Branched amine, short chain
2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol (Inferred)	~400–450*	~1.5–1.8*	~5–8*	Branched, hydroxyl + amino groups, long chain

Note: Values marked with * are extrapolated based on structural trends.

Key Observations:

• Boiling Point: The target compound’s boiling point is expected to exceed 400°C due to its long heptyl chain and hydrogen-bonding capacity, surpassing shorter-chain alcohols like 2-Methyl-1-pentanol (310°C) .
• Density: Likely intermediate between 2-Methyl-1-propanol (1.7 g/cm³) and 2-Methyl-1-propanamine (2.0 g/cm³), as amino groups increase density .
• Solubility: Reduced water solubility (~5–8 g/100 mL) compared to simpler alcohols (e.g., 10.6 g/100 mL for 2-Methyl-1-propanol) due to the hydrophobic heptyl chain .

Functional Group Influence

• Hydroxyl vs. Amino Groups: Alcohols like 4-Methyl-2-pentanol exhibit lower boiling points (394.7°C) than amines (e.g., 378°C for 2-Methyl-1-propanamine) due to weaker hydrogen bonding. The target compound combines both groups, likely enhancing intermolecular interactions .
• Branching Effects: Branching in 2-Methyl-1-propanol reduces solubility (10.6 g/100 mL) compared to linear analogs (e.g., 1-pentanol: ~22 g/100 mL). The 4-methylpentane backbone in the target compound further lowers solubility .

Biological Activity

2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol is an organic compound with the molecular formula C13H29NO. Its structure features a heptan-3-yl group attached to an amino functional group and a hydroxyl group on a methylpentane backbone. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry and biochemistry.

The compound's unique structure allows it to participate in various chemical reactions, including oxidation, reduction, and substitution. The hydroxyl group provides solubility and reactivity, making it suitable for interactions with biomolecules.

Property	Details
Molecular Formula	C13H29NO
Molecular Weight	Approximately 213.36 g/mol
Functional Groups	Amino (-NH2), Hydroxyl (-OH)

The biological activity of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. These interactions can modulate biochemical pathways, influencing metabolic processes and cellular signaling.

Interaction Studies

Research indicates that this compound may act as a ligand for certain receptors or modulate enzyme activities. However, detailed mechanisms are still under investigation. The binding affinity of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol with various proteins has been evaluated, suggesting its potential therapeutic applications.

Antimicrobial Properties

Preliminary studies have suggested that 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol exhibits antimicrobial activity against various pathogens. The compound's effectiveness against bacteria such as Staphylococcus aureus and Escherichia coli has been noted, although specific minimum inhibitory concentration (MIC) values are still being determined.

Antiproliferative Effects

There is emerging evidence that this compound may possess antiproliferative properties, particularly against cancer cell lines. In vitro assays have indicated potential activity against human cervical adenocarcinoma (HeLa) cells and lung carcinoma (A549) cells, although further studies are needed to quantify these effects.

Case Studies

• Antimicrobial Activity : A study investigating the effects of various compounds on S. aureus found that certain structural analogs of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol showed promising antibacterial activity, indicating the potential for further exploration in drug development.
• Antiproliferative Activity : In a separate study focusing on plant extracts with similar structural features, fractions exhibiting significant antiproliferative effects were identified. This suggests that compounds like 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol could be explored for their cancer-fighting properties.

Comparative Analysis

To understand the uniqueness of 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol, it is useful to compare it with similar compounds:

Compound Name	Structural Features
2-(Cyclohexylamino)-4-methylpentan-1-ol	Cyclohexyl group instead of heptan group
2-(Cyclopentylamino)-4-methylpentan-1-ol	Cyclopentyl group
2-(Butylamino)-4-methylpentan-1-ol	Butyl group

The distinct heptan group in 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol imparts unique chemical properties compared to its analogs, influencing its solubility and biological interactions.